3-(3,4-dimethoxyphenethyl)-2-((4-fluorobenzyl)thio)-6-morpholinoquinazolin-4(3H)-one

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(4-fluorophenyl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one
• InChI: InChI=1S/C29H30FN3O4S/c1-35-26-10-5-20(17-27(26)36-2)11-12-33-28(34)24-18-23(32-13-15-37-16-14-32)8-9-25(24)31-29(33)38-19-21-3-6-22(30)7-4-21/h3-10,17-18H,11-16,19H2,1-2H3
• InChI Key: XZIPFHWYZUSCFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC(=C3)N4CCOCC4)N=C2SCC5=CC=C(C=C5)F)OC
• Molecular Formula: C29H30FN3O4S
• Molecular Weight: 535.6 g/mol

Description

3-(3,4-dimethoxyphenethyl)-2-((4-fluorobenzyl)thio)-6-morpholinoquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C29H30FN3O4S and its molecular weight is 535.63. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Structural Analysis

• The compound is related to flumorph, a fungicide, and exhibits a Z configuration about the C=C double bond. The dihedral angle between the two benzene rings is significant (Chai & Liu, 2011).

Synthesis and Biomedical Applications

• Novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones, related to the compound , have been synthesized and evaluated for antimicrobial and anticonvulsant activities (Rajasekaran, Rajamanickam, & Darlinquine, 2013).
• The compound is structurally related to a series of molecules that have demonstrated significant antimicrobial and anticancer activities (Deep et al., 2013).

Molecular Interactions and Pharmacological Properties

• It shares structural similarities with compounds studied for their interaction with human serum albumin, indicating potential pharmacokinetic properties (Wang et al., 2016).
• Analogues of this compound have been explored for their vasodilatory and hypotensive effects, suggesting potential cardiovascular applications (Li et al., 2016).

Potential Antioxidant Properties

• Quinazolin derivatives, similar in structure, have been synthesized and shown to exhibit antioxidant properties (Al-azawi, 2016).

Methodological Advancements

• Techniques for the synthesis and characterization of related compounds, providing insights into potential methodologies for the production and study of this compound (Tonkikh, Strakovs, & Petrova, 2004).